3-(Methanesulfonyl)-2-(nitromethylidene)-1,3-thiazinane

• CAS No.: 88427-98-9
• Molecular Formula: C6H10N2O4S2
• Molecular Weight: 238.3 g/mol
• IUPAC Name: 3-methylsulfonyl-2-(nitromethylidene)-1,3-thiazinane
• InChI: InChI=1S/C6H10N2O4S2/c1-14(11,12)7-3-2-4-13-6(7)5-8(9)10/h5H,2-4H2,1H3
• InChI Key: VVFZHJNINZSFBM-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCSC1=C[N+](=O)[O-]

Description

3-(Methanesulfonyl)-2-(nitromethylidene)-1,3-thiazinane is a useful research compound. Its molecular formula is C6H10N2O4S2 and its molecular weight is 238.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 20 g of methanesulfonyl chloride in 150 ml of methylene chloride was added drop-by-drop over a 55 minute period to a stirred mixture of 20 g of 2-(nitromethylene)-tetrahydro-2H-1,3-thiazine and 40 ml of triethylamine in 150 ml of methylene chloride, at -30° C., in a nitrogen atmosphere. The resulting mixture was stirred for 30 minutes at -30° C., and then washed with 2% hydrochloric acid. The aqueous phase was washed twice with methylene chloride. The resulting organic phases were combined, dried (Na2SO4), concentrated to about 50 ml, cooled to 0° C., and filtered. The crystalline solid was triturated with cold methylene chloride, to give N-(methylsulfonyl)-2-(nitromethylene)-tetrahydro-2H-1,3-thiazine (1A), as a crystalline solid, m.p.: 144-145° C. (with decomposition).